Cas no 2227651-01-4 (rac-(1R,2R)-2-(tert-butoxy)methylcyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-(tert-butoxy)methylcyclopropylmethanamine
• CAS No: 2227651-01-4
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 6615518
• PubChem ID: 165624750
• Update Time: 2025-05-21

rac-(1R,2R)-2-(tert-butoxy)methylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(tert-butoxy)methylcyclopropylmethanamine
• rac-[(1R,2R)-2-[(tert-butoxy)methyl]cyclopropyl]methanamine
• 2227651-01-4
• EN300-1794112

• Inchi： 1S/C9H19NO/c1-9(2,3)11-6-8-4-7(8)5-10/h7-8H,4-6,10H2,1-3H3/t7-,8-/m0/s1
• InChI Key： BJDQOESGNVHYNE-YUMQZZPRSA-N
• SMILES： O(C(C)(C)C)C[C@@H]1C[C@H]1CN

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-(1R,2R)-2-(tert-butoxy)methylcyclopropylmethanamine

Introduction to Rac-(1R,2R)-2-(tert-butoxy)methylcyclopropylmethanamine (CAS No. 2227651-01-4)

Rac-(1R,2R)-2-(tert-butoxy)methylcyclopropylmethanamine, a compound with the chemical identifier CAS No. 2227651-01-4, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to a class of cyclic amines that have garnered considerable attention due to their potential applications in drug development and biochemical research. The unique structural features of this molecule, particularly its cyclopropyl ring and the presence of a tert-butoxy group, contribute to its distinct chemical properties and reactivity.

The stereochemistry of Rac-(1R,2R)-2-(tert-butoxy)methylcyclopropylmethanamine is crucial for understanding its biological activity. The (1R,2R) configuration indicates that the molecule has two stereocenters with specific orientations, which can significantly influence its interactions with biological targets. This stereochemical arrangement is often a key factor in determining the efficacy and selectivity of pharmaceutical compounds. The cyclopropyl ring, a three-membered carbon heterocycle, introduces rigidity to the molecular structure, which can affect how the molecule fits into biological binding sites.

In recent years, there has been growing interest in cyclopropyl-containing compounds due to their potential as bioactive molecules. The cyclopropyl group is known to enhance metabolic stability and binding affinity, making it a valuable feature in drug design. Rac-(1R,2R)-2-(tert-butoxy)methylcyclopropylmethanamine exemplifies these properties, as the tert-butoxy group further stabilizes the molecule and influences its pharmacokinetic profile.

One of the most compelling aspects of Rac-(1R,2R)-2-(tert-butoxy)methylcyclopropylmethanamine is its potential role in the development of novel therapeutic agents. Researchers have been exploring its utility in various pharmacological contexts, including its application as an intermediate in synthesizing more complex molecules. The tert-butoxy group provides a handle for further functionalization, allowing chemists to modify the compound and tailor its properties for specific applications.

Recent studies have highlighted the importance of Rac-(1R,2R)-2-(tert-butoxy)methylcyclopropylmethanamine in understanding the mechanisms of action of related compounds. For instance, researchers have investigated how the cyclopropyl ring interacts with enzymes and receptors, providing insights into the structural requirements for effective binding. These studies not only contribute to our fundamental understanding of molecular interactions but also pave the way for the development of new drugs targeting these pathways.

The synthesis of Rac-(1R,2R)-2-(tert-butoxy)methylcyclopropylmethanamine presents unique challenges due to its complex stereochemistry. However, advances in synthetic chemistry have made it possible to produce this compound with high enantiomeric purity. Techniques such as asymmetric hydrogenation and chiral resolution have been employed to achieve the desired stereochemical configuration. These methods are critical for ensuring that the final product exhibits the expected biological activity.

The pharmaceutical industry has shown particular interest in Rac-(1R,2R)-2-(tert-butoxy)methylcyclopropylmethanamine due to its potential as a lead compound for drug discovery. Its structural features make it a promising candidate for further development into therapeutic agents with applications ranging from central nervous system disorders to inflammatory conditions. The tert-butoxy group enhances solubility and bioavailability, making it an attractive scaffold for drug design.

Moreover, Rac-(1R,2R)-2-(tert-butoxy)methylcyclopropylmethanamine has been studied in the context of enzyme inhibition. Its ability to interact with specific enzymes suggests that it could be used to modulate enzymatic activity in various disease states. For example, researchers have explored its potential as an inhibitor of enzymes involved in metabolic pathways relevant to diabetes and obesity. These studies highlight the compound's versatility and its potential impact on human health.

In conclusion, Rac-(1R,2R)-2-(tert-butoxy)methylcyclopropylmethanamine (CAS No. 2227651-01-4) is a multifaceted compound with significant implications in pharmaceutical chemistry and biochemistry. Its unique structural features and stereochemistry make it a valuable tool for research and drug development. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in addressing complex medical challenges.